Cas no 36885-30-0 (BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)STRONTIUM HYDRATE)

• Product Name: BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)STRONTIUM HYDRATE
• CAS No: 36885-30-0
• MF: C₂₀H₂₂F₁₄O₅Sr
• MW: 695.983338832855
• CID: 296510
• PubChem ID: 54587890
• Update Time: 2025-07-23

BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)STRONTIUM HYDRATE Chemical and Physical Properties

Names and Identifiers

• BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)STRONTIUM HYDRATE
• BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3, 5-OCTANEDIONATE)STRONTIUM HYDRATE [SR(FOD)2]
• bis[(Z)-1-tert-butyl-4,4,5,5,6,6,6-heptafluoro-3-oxo-hex-1-enoxy]strontium hydrate
• Strontium 2,2,6,6-tetramethyl-3,5-heptanedionate, anhydrous
• Strontium bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)
• Strontium(ll) 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate hydrate
• Strontiumheptafluorodimethyloctanedionatehydrate
• strontium;6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate;hydrate
• strontium 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxo-3-octen-3-olate hydrate
• 36885-30-0
• DTXSID10712364
• Strontium 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate--water (1/2/1)

• Inchi： 1S/2C10H11F7O2.H2O.Sr/c2*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;;/h2*4,18H,1-3H3;1H2;/q;;;+2/p-2
• InChI Key： NGUAVMRFAYYOBZ-UHFFFAOYSA-L
• SMILES： [Sr+2].FC(C(C(F)(F)F)(F)F)(C(C=C(C(C)(C)C)[O-])=O)F.FC(C(C(F)(F)F)(F)F)(C(C=C(C(C)(C)C)[O-])=O)F.O

Computed Properties

• Exact Mass: 696.03
• Monoisotopic Mass: 696.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 388
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 81.3A^2

Experimental Properties

• Melting Point: 95-100 °C(lit.)
• Boiling Point: 230°C
• Flash Point: 109.7°C
• PSA: 52.60000
• LogP: 7.59860

BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)STRONTIUM HYDRATE Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazardous Material Identification：
• TSCA：No

Additional information on BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)STRONTIUM HYDRATE

Recent Advances in the Study of BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)STRONTIUM HYDRATE (CAS: 36885-30-0)

In recent years, the compound BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)STRONTIUM HYDRATE (CAS: 36885-30-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated strontium complex, known for its unique physicochemical properties, has been explored for various applications, including catalysis, material science, and biomedical applications. This research brief aims to summarize the latest findings and advancements related to this compound, providing a comprehensive overview of its potential uses and mechanistic insights.

One of the key areas of interest for this compound is its role in catalysis. Recent studies have demonstrated its efficacy as a catalyst in organic synthesis, particularly in reactions involving fluorinated compounds. The presence of heptafluorinated groups in the ligand structure enhances the electron-withdrawing properties, making it an excellent candidate for facilitating challenging transformations. Researchers have reported its use in cross-coupling reactions, where it exhibits superior activity compared to traditional palladium-based catalysts. These findings open new avenues for the development of more efficient and sustainable catalytic systems.

In the realm of material science, BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)STRONTIUM HYDRATE has shown promise as a precursor for the synthesis of advanced materials. Its ability to form stable complexes with strontium ions has been exploited in the fabrication of thin films and nanostructures with tailored properties. For instance, a recent study highlighted its use in the deposition of strontium-based thin films for optoelectronic applications. The films exhibited excellent thermal stability and optical transparency, making them suitable for use in devices such as light-emitting diodes (LEDs) and solar cells.

From a biomedical perspective, this compound has been investigated for its potential therapeutic applications. Strontium ions are known to play a crucial role in bone metabolism, and their incorporation into biomaterials has been explored for bone regeneration and repair. Preliminary studies suggest that the fluorinated strontium complex may enhance the bioactivity of strontium ions, leading to improved osteogenic properties. In vitro experiments have demonstrated its ability to promote the proliferation and differentiation of osteoblasts, indicating its potential as a bioactive agent in bone tissue engineering.

Despite these promising findings, challenges remain in the widespread adoption of BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)STRONTIUM HYDRATE. Issues such as solubility, stability, and biocompatibility need to be addressed to fully harness its potential. Ongoing research is focused on optimizing the synthesis and formulation of this compound to overcome these limitations. Additionally, further mechanistic studies are required to elucidate its interactions at the molecular level, which will be critical for its application in diverse fields.

In conclusion, BIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DIMETHYL-3,5-OCTANEDIONATE)STRONTIUM HYDRATE (CAS: 36885-30-0) represents a versatile and promising compound with applications spanning catalysis, material science, and biomedicine. The latest research underscores its potential to drive innovation in these areas, while also highlighting the need for further investigation to address existing challenges. As the scientific community continues to explore its properties and applications, this compound is poised to make significant contributions to the advancement of chemical biology and pharmaceutical sciences.